Cas no 175276-84-3 (2-((4-Fluorobenzyl)sulfonyl)acetonitrile)

2-((4-Fluorobenzyl)sulfonyl)acetonitrile Properties

Names and Identifiers

• 2-((4-Fluorobenzyl)sulfonyl)acetonitrile
• 2-[(4-fluorophenyl)methylsulfonyl]acetonitrile
• 4-FLUOROBENZYLSULFONYLACETONITRILE
• Acetonitrile,2-[[(4-fluorophenyl)methyl]sulfonyl]-
• 4-Fluorobenzylsulphonylacetonitrile
• HMS565N04
• 2-(4-FLUOROBENZYLSULPHONYL)ACETONITRILE
• 2-[(4-fluorobenzyl)sulfonyl]acetonitrile
• DTXSID10371970
• Maybridge1_008562
• [(4-Fluorophenyl)methanesulfonyl]acetonitrile
• CCG-55231
• MFCD00173823
• 2-(4-fluorobenzylsulfonyl)acetonitrile
• 175276-84-3
• FT-0618522
• CS-0336807
• SR-01000644267-1
• A811983
• AKOS015912067
• 2-[(4-fluorophenyl)methanesulfonyl]acetonitrile
• 4-Fluorobenzylsulphonylacetonitrile97%
• 4-Fluorobenzylsulphonylacetonitrile 97%
• 4-Fluorobenzylsulfonylacetonitrile
• DB-044172
• 4-FLUOROBENZYLSULPHONYLACETONITRILE

• MDL： MFCD00173823
• InChIKey： IZEHAEXXALJLQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8FNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,6-7H2
• SMILES： C1=C(C=CC(=C1)F)CS(=O)(=O)CC#N

Computed Properties

• Exact Mass: 213.02600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.026
• Heavy Atom Count: 14
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• LogP: 2.34488
• PSA: 66.31000
• Refractive Index: 1.58
• Boiling Point: 534.5°Cat760mmHg
• Melting Point: 137-140°C
• Flash Point: 277.1°C
• Sensitiveness: Stench
• Density: 1.44

2-((4-Fluorobenzyl)sulfonyl)acetonitrile Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3439
• Hazard Statement： Toxic/Stench
• Risk Phrases： 20/21/22-36/37/38

2-((4-Fluorobenzyl)sulfonyl)acetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%